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Compound of Interest

Compound Name: 2-(Furan-2-yl)azepane

Cat. No.: B1335448 Get Quote

Technical Support Center: 2-(Furan-2-yl)azepane
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of 2-(Furan-2-yl)azepane. Please consult your

institution's safety protocols and the manufacturer's Safety Data Sheet (SDS) for

comprehensive guidance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Furan-2-yl)azepane?

A1: 2-(Furan-2-yl)azepane is considered a hazardous substance. Key hazards include:

Flammability: It is an extremely flammable liquid and vapor. Vapors may form explosive

mixtures with air.[1]

Health Hazards: It is harmful if swallowed or inhaled, causes skin irritation, is suspected of

causing genetic defects, and may cause cancer. Prolonged or repeated exposure may cause

organ damage.

Peroxide Formation: Like other furan-containing compounds, it may form explosive

peroxides upon prolonged storage, especially when exposed to air and light.[1]

Q2: What are the recommended storage conditions for 2-(Furan-2-yl)azepane?
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A2: There are slightly varying recommendations from different suppliers, which may depend on

the purity and formulation. It is crucial to follow the specific instructions provided with your

product. General best practices include:

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation

and peroxide formation.[2]

Temperature: Recommendations vary from room temperature to refrigerated (2-8°C).[2][3]

For long-term storage, refrigeration is advisable to minimize degradation and peroxide

formation.

Light: Keep in a dark place, protected from light, as furan compounds can be light-sensitive.

[1][2]

Container: Keep the container tightly closed in a dry and well-ventilated place.

Q3: I've received a shipment of 2-(Furan-2-yl)azepane. What is the first thing I should do?

A3: Upon receipt, immediately move the compound to the appropriate storage location as

specified by the manufacturer. Inspect the container for any damage or leaks. Date the

container upon opening and plan to periodically test for the presence of peroxides, especially if

it will be stored for an extended period.

Q4: How should I handle 2-(Furan-2-yl)azepane during my experiments?

A4: Always handle this compound with appropriate engineering controls and personal

protective equipment (PPE).

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.

PPE: Wear flame-retardant antistatic protective clothing, chemical-resistant gloves, and

eye/face protection.

Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[1]

Use only non-sparking tools and take precautionary measures against static discharge.
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Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Troubleshooting Guide
Problem: I am observing inconsistent results in my experiments using 2-(Furan-2-yl)azepane
from an older batch.

Possible Cause & Solution:

Degradation/Peroxide Formation: The compound may have degraded or formed peroxides

during storage. This is a common issue with furan-containing compounds.

Troubleshooting Step: If safe to do so, test a small, diluted sample for the presence of

peroxides using commercially available test strips. CAUTION: Do not attempt to open a

container if peroxide formation is visibly suspected (e.g., crystal formation around the cap).

Solution: If peroxides are present, the compound should be disposed of according to

hazardous waste protocols. For future use, ensure the compound is stored under an inert

atmosphere, protected from light, and consider purchasing smaller quantities to avoid

long-term storage.

Problem: The compound has changed color or consistency.

Possible Cause & Solution:

Decomposition or Contamination: A change in physical appearance is a strong indicator of

chemical degradation or contamination.

Troubleshooting Step: Do not use the compound.

Solution: Dispose of the material following your institution's hazardous waste procedures.

Review your storage and handling procedures to prevent future occurrences.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₀H₁₅NO [4][5]

Molecular Weight 165.23 g/mol [5]

Boiling Point 249.8°C at 760 mmHg [5]

Flash Point 104.9°C [5]

Storage Temperature Room Temperature [2]

2-8°C [3]

Purity ≥97% [3]

Experimental Protocols
Peroxide Test Protocol (Qualitative)

Disclaimer: This is a general guideline. Always follow established laboratory safety

procedures and the specific instructions provided with your peroxide test kit.

Work within a chemical fume hood and wear appropriate PPE.

In a small, clean test tube, dissolve a small amount (1-2 mg) of 2-(Furan-2-yl)azepane in 1-

2 mL of a suitable solvent (e.g., isopropanol or the reaction solvent).

Dip the peroxide test strip into the solution for the time specified by the manufacturer.

Remove the strip and compare the color change to the provided chart to estimate the

peroxide concentration.

Dispose of the test solution and strip as hazardous waste.

Visualizations
Caption: Logical workflow for the safe handling and storage of 2-(Furan-2-yl)azepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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